Cobalt-catalyzed hydrogen desorption from the LiNH2–LiBH4 system

Dalton Transactions Pub Date: 2008-03-18 DOI: 10.1039/B719420J

Abstract

A doping of 5 wt% CoCl2 considerably decreases the dehydrogenation temperature of a mixture of LiNH2 and LiBH4. More that 8 wt% of hydrogen can be released at ca. 155 °C. X-Ray absorption near edge structure (XANES) spectroscopy indicated the formation of metallic Co after ball milling CoCl2 with LiNH2 and LiBH4. Extended X-ray absorption fine structure (EXAFS) spectroscopy measurements revealed that Co particles have poor crystallinity and are finely dispersed in the sample, which could lead to a high catalytic efficiency.

Graphical abstract: Cobalt-catalyzed hydrogen desorption from the LiNH2–LiBH4 system
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